Cas no 1804634-56-7 (6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine)

• Product Name: 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine
• CAS No: 1804634-56-7
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915552
• Update Time: 2025-06-25

6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-3-1-2(12)4(8)5(11-3)6(9)10/h1,6H,(H,11,12)
• InChI Key： JOJWXIBKEXUJTI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=C(C(F)F)N1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine

6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine: A Comprehensive Overview

The compound 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine, identified by the CAS number 1804634-56-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of pyridine derivatives, which are widely studied for their unique chemical properties and versatile functionalities. The structure of this molecule is characterized by a pyridine ring with multiple substituents, including a bromine atom at position 6, a difluoromethyl group at position 2, a fluorine atom at position 3, and a hydroxyl group at position 4. These substituents confer the molecule with distinct electronic and steric properties, making it an intriguing subject for research in fields such as medicinal chemistry, materials science, and catalysis.

The synthesis of 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, often employing multi-step processes that include nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The presence of multiple halogen atoms (bromine and fluorine) in the molecule introduces challenges in terms of regioselectivity and stereoselectivity during synthesis. However, modern techniques such as transition metal catalysis and directed metallation have significantly improved the yield and purity of this compound.

In terms of physical properties, 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydroxyl group at position 4 makes it moderately polar, which influences its solubility in polar solvents like water and methanol. The molecule's UV-vis spectrum shows strong absorption bands in the visible region due to the conjugated π-system of the pyridine ring. These spectral properties make it a potential candidate for use in optoelectronic materials or sensors.

The chemical reactivity of 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine is primarily governed by its functional groups. The hydroxyl group at position 4 can participate in hydrogen bonding, which is crucial for its interactions with other molecules. The bromine atom at position 6 is an excellent leaving group, making it suitable for nucleophilic substitution reactions. The difluoromethyl group at position 2 introduces electron-withdrawing effects, which can modulate the electronic environment of the pyridine ring and influence its reactivity in various chemical transformations.

Recent studies have explored the application of 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine in medicinal chemistry. Researchers have investigated its potential as a lead compound for developing new drugs targeting specific biological pathways. For instance, this compound has shown promising activity against certain enzymes involved in cancer progression, suggesting its potential role in antitumor drug development. Additionally, its ability to inhibit viral replication has been reported in preliminary studies, highlighting its potential use in antiviral therapies.

In materials science, 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine has been studied as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups allow for versatile coordination with metal ions, enabling the formation of porous structures with applications in gas storage and catalysis. Recent research has demonstrated that MOFs incorporating this compound exhibit high surface areas and excellent catalytic activity for reactions such as CO₂ capture and hydrogenation.

The environmental impact of 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine has also been a topic of interest. Studies have evaluated its biodegradability under various conditions, revealing that it undergoes slow degradation under aerobic conditions due to the stability imparted by its halogenated substituents. However, its environmental fate remains an area requiring further investigation to ensure sustainable practices during its synthesis and application.

In conclusion, 6-Bromo-2-(difluoromethyl)-3-fluoro-4-hydroxypyridine, with its unique structural features and diverse functional groups, represents a valuable compound with broad implications across multiple disciplines. Its synthesis continues to be optimized through cutting-edge methodologies, while its applications are being explored in fields ranging from drug discovery to materials science. As research on this compound progresses, it holds promise for contributing to innovative solutions in both academic and industrial settings.